Cas no 24286-42-8 (Benzeneethanamine,2,5-dimethoxy-N,N,4-trimethyl-)

• Product Name: Benzeneethanamine,2,5-dimethoxy-N,N,4-trimethyl-
• CAS No: 24286-42-8
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 259216
• PubChem ID: 212478
• Update Time: 2025-04-19

Benzeneethanamine,2,5-dimethoxy-N,N,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,2,5-dimethoxy-N,N,4-trimethyl-
• 2-(2,5-dimethoxy-4-methylphenyl)-N,N-dimethylethanamine
• 2,5-Dimethoxy-N,N,4-trimethylphenethylamine
• 24286-42-8
• Phenethylamine, 2,5-dimethoxy-N,N,4-trimethyl-
• BRN 2108204
• DTXSID50179018

• Inchi： 1S/C13H21NO2/c1-10-8-13(16-5)11(6-7-14(2)3)9-12(10)15-4/h8-9H,6-7H2,1-5H3
• InChI Key： VSOYVYVZVYSOAS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(=CC=1CCN(C)C)OC

Computed Properties

• Exact Mass: 223.15733
• Monoisotopic Mass: 223.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Density: 0.984
• Boiling Point: 309.6°Cat760mmHg
• Flash Point: 99.1°C
• Refractive Index: 1.502
• PSA: 21.7